Cas no 2679826-94-7 ((2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid)

• Product Name: (2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid
• CAS No: 2679826-94-7
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5644139
• PubChem ID: 165916903
• Update Time: 2025-05-21

(2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275624
• [(2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-yl]carbamic acid
• 2679826-94-7
• (2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid

• Inchi： 1S/C11H21NO4/c1-6-7(2)8(12-10(14)15)9(13)16-11(3,4)5/h7-8,12H,6H2,1-5H3,(H,14,15)/t7-,8-/m0/s1
• InChI Key： MAUQEIPFGGZHER-YUMQZZPRSA-N
• SMILES： O(C([C@H]([C@@H](C)CC)NC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid

Introduction to Compound CAS No. 2679826-94-7: (2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid

(2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid (CAS No. 2679826-94-7) is a chiral compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamic acids and is characterized by its unique stereochemistry and functional groups, which contribute to its diverse biological activities and applications.

The molecular structure of (2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid is composed of a tert-butoxy group, a methyl group, and a carbamic acid moiety, all arranged in a specific stereochemical configuration. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an attractive candidate for various biochemical and pharmacological studies.

Recent advancements in the field of chiral chemistry have highlighted the importance of compounds like (2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid in the development of enantiomerically pure drugs. The ability to synthesize and isolate specific enantiomers is crucial for optimizing drug efficacy and minimizing side effects. Studies have shown that the stereochemistry of this compound can significantly influence its biological activity, making it a valuable tool in drug discovery and development.

In terms of synthesis, (2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid can be prepared through a series of well-defined chemical reactions. One common approach involves the asymmetric synthesis of the chiral precursor followed by selective functional group transformations. The use of chiral catalysts and auxiliaries has been particularly effective in achieving high enantioselectivity and yield.

The biological activity of (2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid has been extensively studied in various in vitro and in vivo models. Research has demonstrated its potential as a modulator of specific enzymes and receptors, which are implicated in several therapeutic areas such as neurodegenerative diseases, cancer, and inflammatory disorders. For instance, studies have shown that this compound can inhibit the activity of certain proteases involved in protein degradation pathways, thereby offering new avenues for therapeutic intervention.

In addition to its direct biological effects, (2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid has also been explored as a building block for more complex molecules. Its versatile reactivity allows for the synthesis of a wide range of derivatives with enhanced pharmacological properties. These derivatives can be tailored to target specific biological pathways or improve drug delivery profiles.

The safety profile of (2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid is another important aspect that has been investigated. Preclinical studies have generally shown favorable results, with minimal toxicity observed at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, (2S,3S)-1-(tert-butoxy)-3-methyl-1-oxopentan-2-ylcarbamic acid (CAS No. 2679826-94-7) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and functional groups make it an ideal candidate for developing novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and insights into the biological mechanisms underlying its activity.